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Compound of Interest

2-Methoxyacetimidamide
Compound Name:
hydrochloride

Cat. No.: B167540

L Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility and stability of 2-
Methoxyacetimidamide hydrochloride (CAS No: 1903-91-9). Due to the limited availability of
direct experimental data for this specific compound, this document leverages information on
the closely related analogue, acetamidine hydrochloride, to provide insights into its expected
physicochemical properties. The experimental protocols described herein are standard
methodologies applicable for the precise determination of these properties.

Core Compound Properties

Property Valuel/lInformation Source
CAS Number 1903-91-9 [1][2]
Molecular Formula C3H9CIN20 [1]
Molecular Weight 124.57 g/mol [1]

Appearance

Expected to be a white to off-

white crystalline solid.

Inferred from similar

compounds

Storage

Inert atmosphere, room

temperature.

[1]
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Predicted Solubility Profile

Quantitative solubility data for 2-Methoxyacetimidamide hydrochloride is not readily

available in published literature. However, based on its structure as a hydrochloride salt of a

small organic molecule and data for the analogue acetamidine hydrochloride, a qualitative

solubility profile can be predicted. Acetamidine hydrochloride is known to be soluble in water

and alcohol.[3][4][5]

Table 1: Predicted Qualitative Solubility of 2-Methoxyacetimidamide Hydrochloride

Solvent

Predicted Solubility

Rationale

Water

Soluble to Very Soluble

The presence of the
hydrochloride salt and polar
functional groups (amine,
ether) suggests good aqueous

solubility.

Ethanol

Soluble

Small organic alcohols are
generally good solvents for

polar organic salts.

Methanol

Soluble

Similar to ethanol, methanol is
a polar protic solvent expected

to solubilize the compound.

Acetone

Sparingly Soluble to Insoluble

Acetone is a less polar solvent
compared to water and

alcohols.

As a nonpolar aprotic solvent,

Diethyl Ether Insoluble diethyl ether is unlikely to
dissolve a polar salt.
A nonpolar solvent, not
Hexane Insoluble suitable for dissolving polar

salts.

Stability Profile and Forced Degradation Studies
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The stability of 2-Methoxyacetimidamide hydrochloride is a critical parameter for its

handling, storage, and application in synthesis. Like other amidine hydrochlorides, it is

expected to be susceptible to hydrolysis, particularly in agueous solutions. Acetamidine

hydrochloride, for instance, undergoes hydrolysis to acetic acid and ammonia in water.[4]

Forced degradation studies are essential to understand the degradation pathways and to

develop stability-indicating analytical methods.[6] The International Council for Harmonisation

(ICH) Q1A(R2) guidelines recommend exposing the drug substance to various stress

conditions.[6]

Table 2: Recommended Conditions for Forced Degradation Studies of 2-

Methoxyacetimidamide Hydrochloride

Stress Condition

Typical Parameters

Purpose

Acid Hydrolysis

0.1 M HCI, room temperature
to 60°C

To evaluate stability in acidic

conditions.

Base Hydrolysis

0.1 M NaOH, room

temperature to 60°C

To assess susceptibility to

basic degradation.

Oxidative Degradation

3% H202, room temperature

To identify potential oxidation

products.

Thermal Degradation

Dry heat, e.g., 70°C

To determine the effect of
temperature on the solid-state

stability.

Photostability

Exposure to light (ICH Q1B

guidelines)

To assess degradation upon

light exposure.

Experimental Protocols
Solubility Determination (Shake-Flask Method)

This protocol outlines a standard procedure for determining the equilibrium solubility of a

compound.
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Preparation

Weigh excess 2-Methoxyacetimidamide HCI

Add to a known volume of solvent

Equilibration

Agitate at constant temperature (e.g., 25°C)

Allow to reach equilibrium (e.g., 24-48 hours)

Analysis

Click to download full resolution via product page

Figure 1. Workflow for solubility determination.

Forced Degradation Study Protocol
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This protocol is designed to investigate the stability of 2-Methoxyacetimidamide
hydrochloride under various stress conditions as recommended by ICH guidelines.

Prepare stock solution of 2-Methoxyacetimidamide HCI

Stress Conditions

Acidic Basic Oxidative Thermal Photolytic
(e.g., 0.1 M HCI) (e.g., 0.1 M NaOH) (e.g., 3% H202) (Solid state, e.g., 70°C) (ICH Q1B)

Analyze samples at time points by a stability-indicating method (e.g., HPLC)

Evaluate degradation
Identify degradation products

Click to download full resolution via product page

Figure 2. Forced degradation study workflow.

Signaling Pathways and Logical Relationships

As a synthetic building block, 2-Methoxyacetimidamide hydrochloride is not typically
involved in biological signaling pathways. Its primary relevance is in chemical synthesis, where

it serves as a precursor for various heterocyclic compounds.[7] The logical relationship in its
application is its conversion to other molecules.
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2-Methoxyacetimidamide

Hydrochloride

Reaction with
-dicarbonyls, etc.

Reaction Intermediate

Cyclization/
urther reaction

Target Heterocyclic Compound

(e.g., Pyrimidines, Imidazoles)

Click to download full resolution via product page
Figure 3. Synthetic utility of 2-Methoxyacetimidamide HCI.

Conclusion

While specific experimental data for 2-Methoxyacetimidamide hydrochloride is limited, a
reasonable prediction of its solubility and stability profile can be made based on its chemical
structure and comparison with the analogue acetamidine hydrochloride. It is anticipated to be
soluble in polar protic solvents and susceptible to hydrolysis. For any application in research
and development, it is imperative to determine the precise solubility and stability characteristics
through rigorous experimental work as outlined in this guide. The provided protocols offer a
robust framework for such investigations, ensuring compliance with standard scientific and

regulatory practices.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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solubility-and-stability]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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